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Compound of Interest

Compound Name: Calcium sulfate

Cat. No.: B1196961

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of calcium sulfate hydrates, including gypsum (CaS0Oas-2H20), bassanite (CaSOa4-0.5H20),
and anhydrite (CaS0a4). A thorough understanding of these properties is critical in various
scientific and industrial applications, from pharmaceutical formulation and drug development,
where hydrates can affect stability and bioavailability, to industrial processes where scaling and
phase transitions are of concern.

Thermodynamic Data of Calcium Sulfate Hydrates

The thermodynamic stability and transformations of calcium sulfate hydrates are governed by
their fundamental thermodynamic properties. Key data for gypsum, bassanite, and anhydrite
are summarized below.

Standard Molar Thermodynamic Properties at 298.15 K
(25 °C)

The following table compiles the standard molar enthalpy of formation (AfH®), standard molar
Gibbs free energy of formation (AfG®), standard molar entropy (S°), and molar heat capacity at
constant pressure (Cp) for the three primary forms of calcium sulfate.
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Gypsum Bassanite .
Property Anhydrite (CaS0a4)
(CaS0a4-2H20) (CaSO0a4-0.5H20)
AfH° (kd/mol) -2021.1 -1575.2 -1434.5[1]
AfG® (kJ/mol) -1797.45 -1437.9 -1321.8[2]
S° (J/mol-K) 193.8[3] - 194.14[4] ~130.5 (estimated) 106.5[1] - 107.4[3]
Cp (J/mol-K) 187.2[2] Not readily available 99.7[1] - 101.2[2]

Note: Data for bassanite is less commonly reported in standard tables and can vary based on
its synthesis (a- and 3-forms). The entropy value is an estimate based on typical dehydration

entropies.

Heats of Hydration and Transition

The heats of hydration and transition are crucial for understanding the energy changes during
phase transformations. These are often determined calorimetrically.

Transformation Heat Evolved (kJ/mol) Notes

Calculated from heats of

Hemihydrate to Gypsum 17.15 )
solution.[5]
] For anhydrite prepared at
Anhydrite to Gypsum 16.69
1000°C.[5]
For soluble anhydrite from
Soluble Anhydrite to Gypsum >29.25 gypsum dehydration at 75°C.

[5]

Soluble Anhydrite to Natural
Anhydrite

>12.55 [5]

Phase Transitions and Stability

The stability of calcium sulfate hydrates is highly dependent on temperature and water activity
(or water vapor pressure). Gypsum is the stable phase at lower temperatures, while anhydrite
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is stable at higher temperatures. Bassanite (hemihydrate) is often a metastable intermediate in
the dehydration of gypsum.[6][7]

The transition temperatures are subject to some variability in the literature, often due to kinetic
hindrances in phase changes.[6] For the transition of gypsum to anhydrite in pure water, the
transition temperature is reported to be in the range of 38-66 °C.[8] The presence of solutes,
such as salts, can decrease the transition temperatures.[9]

The dehydration of gypsum typically proceeds in two steps: first to bassanite and then to
anhydrite.[10]

Dehydration Pathway of Gypsum:

+ 1.5 H201 + 0.5 H201
Gypsum (endothermic) > Bassanite (endothermic) Anhydrite
(CaS04-2H20) (CaS04-0.5H20) (CaSO0a)

Click to download full resolution via product page

Dehydration pathway of gypsum to anhydrite.

Experimental Protocols for Thermodynamic
Characterization

The thermodynamic properties and phase transitions of calcium sulfate hydrates are primarily

investigated using thermal analysis techniques.

Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA)

DSC and TGA are powerful, often simultaneous (STA), techniques to study the
thermodynamics of calcium sulfate hydrates.[11] DSC measures the heat flow associated with
transitions as a function of temperature, while TGA measures changes in mass.

Experimental Workflow for Thermal Analysis:
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Sample Preparation

CaSO0a4 Hydrate Sample

'

Weigh 3-10 mg of sample

'

Place in Alumina or Platinum Crucible

STA (DSC/T v:TA) Analysis

Place crucible in STA instrument

'

Heat from RT to >400°C
(e.g., at 10-20°C/min)
in controlled atmosphere (e.g., N2 or air)

/ Data Interpretation \
DSC Curve:

TGA Curve: . - Endothermic peaks indicate dehydration events
- Mass loss steps correspond to dehydration . "
- Exothermic peaks can show phase transitions

N

Quantify:
- Stoichiometry from mass loss
- Enthalpy from peak area

Click to download full resolution via product page

Workflow for thermal analysis of calcium sulfate hydrates.
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Detailed Methodology:

o Sample Preparation: A small, accurately weighed sample of the calcium sulfate hydrate
(typically 3-10 mg) is placed into an appropriate crucible (e.g., aluminum or platinum).[12][13]

¢ Instrumentation and Measurement: The crucible is placed in a simultaneous thermal
analyzer (STA). The sample is heated at a constant rate, often between 5 and 20 °C/min,
over a temperature range that encompasses the dehydration events (e.g., from room
temperature to above 400 °C).[12][13] The measurement is conducted under a controlled
atmosphere, such as flowing nitrogen or air.

o Data Analysis:

o The TGA curve will show distinct steps of mass loss. For gypsum, a two-step mass loss is
typically observed, corresponding to the loss of 1.5 and 0.5 molecules of water.[13][14]
The stoichiometry of the hydrates can be confirmed from the percentage of mass loss.

o The DSC curve will display endothermic peaks corresponding to the energy required for
dehydration.[11] The area under these peaks is proportional to the enthalpy change of the
reaction. An exothermic peak may be observed at higher temperatures due to the phase
transition from a less stable to a more stable form of anhydrite.[13]

o For quantitative analysis of mixtures of gypsum and bassanite, using a hermetically sealed
pan with a pinhole can improve the resolution of the dehydration peaks.[10]

Solution Calorimetry

Solution calorimetry can be used to determine the heats of formation and hydration by
measuring the heat evolved or absorbed when the different calcium sulfate forms are
dissolved in a suitable solvent, such as hydrochloric acid.[5]

Experimental Protocol Outline:

o Calorimeter Calibration: The heat capacity of the calorimeter is determined using a standard
reaction with a known enthalpy change.
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o Sample Dissolution: A precisely weighed sample of the calcium sulfate hydrate (e.qg.,
gypsum) is dissolved in a known volume of a suitable solvent (e.g., 2.09 molal HCI) within
the calorimeter.[5]

o Temperature Measurement: The change in temperature of the solution upon dissolution is
carefully measured.

o Enthalpy Calculation: The heat of solution is calculated from the temperature change and the
heat capacity of the calorimeter and its contents.

e Hess's Law Application: By measuring the heats of solution for gypsum, bassanite, and
anhydrite, the heats of hydration and transition can be calculated using Hess's Law.

Impact on Drug Development

The presence of different hydrate forms of a drug substance or excipient like calcium sulfate
can significantly impact the final drug product.

 Stability: The conversion between hydrate forms can lead to changes in the physical
properties of a solid dosage form, potentially affecting its shelf life.

» Bioavailability: Different hydrate forms can have different solubilities and dissolution rates,
which can in turn affect the bioavailability of the active pharmaceutical ingredient (API).

e Manufacturing: The dehydration of gypsum to bassanite during manufacturing processes that
involve heat, such as milling or drying, can alter the properties of the final product.[10]

A thorough understanding and characterization of the thermodynamic properties of calcium
sulfate hydrates are therefore essential for ensuring the quality, stability, and efficacy of
pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.chemeurope.com/en/encyclopedia/Calcium_sulfate_%28data_page%29.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12573035/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12573035/
https://pubs.usgs.gov/publication/70015534
https://pubs.usgs.gov/publication/70015534
https://pubs.usgs.gov/publication/70015534
https://pubs.usgs.gov/publication/70015534
https://m.youtube.com/watch?v=lQ1tMMqXDLo
https://nvlpubs.nist.gov/nistpubs/jres/20/jresv20n6p825_A1b.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7076736/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7076736/
https://pubs.acs.org/doi/10.1021/acs.jced.9b00112
https://www.researchgate.net/publication/267066457_The_Solubilities_and_Thermodynamic_Equilibrium_of_Anhydrite_and_Gypsum
https://www.researchgate.net/publication/227106134_Crystallization_and_Phase_Stability_of_CaSO4_and_CaSO4-based_Salts
https://www.tainstruments.com/pdf/literature/TS26.pdf
https://www.researchgate.net/publication/295535603_Determination_of_calcium_sulfate_hydrates_in_building_materials_using_thermal_analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6728517/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6728517/
https://rigaku.com/products/thermal-analysis/sta/application-notes/ta1029-thermal-behavior-calcium-sulfate-dihydrate
https://pubmed.ncbi.nlm.nih.gov/34565838/
https://pubmed.ncbi.nlm.nih.gov/34565838/
https://www.benchchem.com/product/b1196961#thermodynamic-properties-of-calcium-sulfate-hydrates
https://www.benchchem.com/product/b1196961#thermodynamic-properties-of-calcium-sulfate-hydrates
https://www.benchchem.com/product/b1196961#thermodynamic-properties-of-calcium-sulfate-hydrates
https://www.benchchem.com/product/b1196961#thermodynamic-properties-of-calcium-sulfate-hydrates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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